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Compound of Interest

Compound Name: Maltopentaose hydrate

Cat. No.: B055260

For researchers and professionals in drug development and enzyme kinetics, understanding
the subtle differences in how various amylases process specific oligosaccharides is crucial.
Maltopentaose, a linear oligosaccharide consisting of five a-1,4 linked glucose units, serves as
a well-defined substrate for elucidating these enzymatic nuances, offering greater consistency
than broader substrates like starch.[1] This guide provides a comparative overview of the
kinetic properties of different amylases on Maltopentaose hydrate, supported by experimental
data and detailed methodologies.

Executive Summary of Kinetic Parameters

The following table summarizes the available kinetic data for different amylases. It is important
to note that direct comparative studies on Maltopentaose hydrate are limited, and thus, data
for other substrates are included for context, with the substrate clearly specified.
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K_m_ (Michaelis constant), V_max_ (maximum reaction velocity), k_cat_ (turnover number),

k_cat_/K_m_ (catalytic efficiency). Dashes indicate data not available in the cited sources.

Enzymatic Reaction Pathway

The hydrolysis of Maltopentaose by a-amylase involves the cleavage of internal a-1,4-

glycosidic bonds. The primary products of this reaction are smaller oligosaccharides, such as

maltotriose and maltose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Address: 3281 E Guasti Rd
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